Cas no 1261969-77-0 (4-(3-t-Butylsulfamoylphenyl)-3-methoxybenzoic acid)

4-(3-t-Butylsulfamoylphenyl)-3-methoxybenzoic acid is a specialized organic compound featuring a benzoic acid core substituted with a 3-methoxy group and a 3-(tert-butylsulfamoyl)phenyl moiety. This structure confers unique physicochemical properties, making it valuable in pharmaceutical and agrochemical research. The tert-butylsulfamoyl group enhances steric hindrance and metabolic stability, while the methoxy and carboxylic acid functionalities offer versatility in synthetic modifications. Its well-defined molecular architecture supports applications as an intermediate in drug discovery, particularly in designing enzyme inhibitors or receptor modulators. The compound’s high purity and consistent performance make it suitable for rigorous research applications requiring precise structural control.

4-(3-t-Butylsulfamoylphenyl)-3-methoxybenzoic acid structure

1261969-77-0 structure

Product Name:4-(3-t-Butylsulfamoylphenyl)-3-methoxybenzoic acid

CAS No:1261969-77-0

MF:C₁₈H₂₁NO₅S

MW:363.428044080734

MDL:MFCD18323184

CID:5148727

Update Time:2025-05-28

4-(3-t-Butylsulfamoylphenyl)-3-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

- 4-(3-t-Butylsulfamoylphenyl)-3-methoxybenzoic acid
- [1,1'-Biphenyl]-4-carboxylic acid, 3'-[[(1,1-dimethylethyl)amino]sulfonyl]-2-methoxy-
- MDL： MFCD18323184
- Inchi： 1S/C18H21NO5S/c1-18(2,3)19-25(22,23)14-7-5-6-12(10-14)15-9-8-13(17(20)21)11-16(15)24-4/h5-11,19H,1-4H3,(H,20,21)
- InChI Key： HXOATSKXDQEYLP-UHFFFAOYSA-N
- SMILES： S(C1C=CC=C(C2C=CC(C(=O)O)=CC=2OC)C=1)(NC(C)(C)C)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 25
Rotatable Bond Count: 6
Complexity: 563
XLogP3: 3
Topological Polar Surface Area: 101

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB330463-5 g	4-(3-t-Butylsulfamoylphenyl)-3-methoxybenzoic acid, 95%; .	1261969-77-0	95%	5 g	€1,159.00	2023-07-19
abcr	AB330463-5g	4-(3-t-Butylsulfamoylphenyl)-3-methoxybenzoic acid, 95%; .	1261969-77-0	95%	5g	€1159.00	2025-02-19